Tert-butyl 3-((5-bromo-2-nitrophenyl)amino)azetidine-1-carboxylate

• Molecular Formula: C14H18BrN3O4
• Molecular Weight: 372.21 g/mol
• IUPAC Name: tert-butyl 3-(5-bromo-2-nitroanilino)azetidine-1-carboxylate
• InChI: InChI=1S/C14H18BrN3O4/c1-14(2,3)22-13(19)17-7-10(8-17)16-11-6-9(15)4-5-12(11)18(20)21/h4-6,10,16H,7-8H2,1-3H3
• InChI Key: DKSBDCIIEDEEHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)NC2=C(C=CC(=C2)Br)[N+](=O)[O-]

Description

Tert-butyl 3-((5-bromo-2-nitrophenyl)amino)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C14H18BrN3O4 and its molecular weight is 372.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-2-fluoro-1-nitrobenzene (500 mg, 2.27 mmol) and tert-butyl 3-aminoazetidine-1-carboxylate (390 mg, 2.27 mmol) in DMSO (5 mL) was added DIPEA (351 mg, 2.72 mmol). The solution was stirred in sealed tube at room temperature for 16 h after which time, LCMS showed the completion of the reaction. The solution was diluted with water (100 mL) and DCM (100 mL) and the organic layer washed with water (30 mL×2) and brine (30 mL) and dried over anhydrous Na2SO4, then filtered and concentrated to give desired crude product (660 mg, Yield 80%). LCMS (m/z): 372.1 (M+1) which was used in the next step without further purification.